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toluenesulfonate

Cat. No.: B1332367 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the molecular structure, properties,

and synthesis of 1H,1H,7H-dodecafluoroheptyl p-toluenesulfonate. While direct applications

in drug development and specific biological signaling pathways for this compound are not

extensively documented in current literature, this guide explores its potential utility based on

the well-established roles of fluorinated compounds and tosylates in medicinal chemistry and

organic synthesis. This document is intended to serve as a foundational resource for

researchers interested in the potential applications of this and similar fluorinated molecules.

Molecular Structure and Physicochemical
Properties
1H,1H,7H-dodecafluoroheptyl p-toluenesulfonate is a highly fluorinated organic compound.

The molecule consists of a dodecafluoroheptyl chain attached to a p-toluenesulfonate

(tosylate) group. The tosylate is an excellent leaving group in nucleophilic substitution

reactions, making this compound a potentially useful reagent in organic synthesis. The high

degree of fluorination is expected to impart unique physicochemical properties, such as

increased lipophilicity and metabolic stability, which are often sought after in the design of

bioactive molecules.[1]
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Table 1: Physicochemical Properties of 1H,1H,7H-dodecafluoroheptyl p-toluenesulfonate

Property Value Reference

CAS Number 424-16-8 [2]

Molecular Formula C₁₄H₁₀F₁₂O₃S [2][3]

Molecular Weight 486.28 g/mol [2][3]

Melting Point 32 °C [3]

Boiling Point 126 °C at 0.5 mmHg [3]

Appearance
Not specified (likely a low-

melting solid or oil)

Solubility
Not specified (expected to be

soluble in organic solvents)

Synthesis
A specific, detailed experimental protocol for the synthesis of 1H,1H,7H-dodecafluoroheptyl
p-toluenesulfonate is not readily available in the peer-reviewed literature. However, the

synthesis can be reliably inferred from the well-established procedure for the tosylation of

alcohols.[4][5][6] The reaction involves the treatment of 1H,1H,7H-dodecafluoro-1-heptanol with

p-toluenesulfonyl chloride in the presence of a base, typically pyridine.

General Experimental Protocol (Inferred)
The following is a generalized protocol based on standard tosylation procedures.[6]

Materials:

1H,1H,7H-dodecafluoro-1-heptanol

p-Toluenesulfonyl chloride (TsCl)

Pyridine (anhydrous)
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Dichloromethane (DCM, anhydrous)

Hydrochloric acid (e.g., 1 M aqueous solution)

Saturated aqueous sodium bicarbonate solution

Brine (saturated aqueous sodium chloride solution)

Anhydrous magnesium sulfate or sodium sulfate

Round-bottom flask

Magnetic stirrer

Ice bath

Separatory funnel

Rotary evaporator

Procedure:

In a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),

dissolve 1H,1H,7H-dodecafluoro-1-heptanol (1.0 eq) in anhydrous dichloromethane.

Cool the solution to 0 °C using an ice bath.

Slowly add anhydrous pyridine (1.1 - 1.5 eq) to the stirred solution.

In a separate container, dissolve p-toluenesulfonyl chloride (1.1 - 1.2 eq) in a minimal

amount of anhydrous dichloromethane.

Add the p-toluenesulfonyl chloride solution dropwise to the cooled alcohol-pyridine mixture.

Allow the reaction to stir at 0 °C for 30 minutes and then warm to room temperature, stirring

for an additional 12-24 hours, or until the reaction is complete (monitored by TLC or GC-MS).

Upon completion, quench the reaction by adding cold 1 M hydrochloric acid.
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Transfer the mixture to a separatory funnel and separate the organic layer.

Wash the organic layer sequentially with 1 M HCl, saturated aqueous sodium bicarbonate

solution, and brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and

concentrate under reduced pressure using a rotary evaporator.

The crude product can be purified by column chromatography on silica gel or by

recrystallization.

Diagram 1: Synthesis Workflow
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Reaction Setup

Reaction

Workup and Purification

Dissolve 1H,1H,7H-dodecafluoro-1-heptanol
in anhydrous DCM

Cool to 0 °C

Add anhydrous pyridine

Add TsCl solution dropwise

Prepare p-toluenesulfonyl chloride
solution in anhydrous DCM

Stir at 0 °C, then room temperature

Quench with 1 M HCl

Extract with DCM

Wash with HCl, NaHCO₃, Brine

Dry over MgSO₄

Concentrate in vacuo

Purify (Chromatography/Recrystallization)
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Potential Applications

1H,1H,7H-Dodecafluoroheptyl
p-Toluenesulfonate

Fluorinated Building Block
in Medicinal Chemistry

Synthesis of Chemical Probes

Toxicology and Environmental
PFAS Research

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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